Cas no 92952-84-6 (1-(2-Chloroethyl)-1H-imidazole)

1-(2-Chloroethyl)-1H-imidazole structure

92952-84-6 structure

Product Name:1-(2-Chloroethyl)-1H-imidazole

CAS No:92952-84-6

MF:C₅H₇ClN₂

MW:130.575479745865

MDL:MFCD00799332

CID:809134

Update Time:2025-10-28

1-(2-Chloroethyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

- 1-(2-Chloroethyl)-1H-imidazole
- 1-(2-chloroethyl)imidazole
- 1H-Imidazole,1-(2-chloroethyl)-
- 2-(imidazol-1-yl)ethyl chloride
- 1-(2-Chlorethyl)-1H-imidazol
- 2-chloro-1-(imidazo-1-yl)-ethane
- N-(2-chloroethyl)imidazole
- 1-(2-Chloroethyl)-1H-imidazole (ACI)
- MDL： MFCD00799332
- Inchi： 1S/C5H7ClN2/c6-1-3-8-4-2-7-5-8/h2,4-5H,1,3H2
- InChI Key： WQRYDDUXWFSPQG-UHFFFAOYSA-N
- SMILES： ClCCN1C=CN=C1

Computed Properties

Exact Mass: 130.03000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 2

Experimental Properties

Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 108-118°C
Boiling Point: 269.9±23.0 ºC (760 Torr),
Flash Point: 117.0±22.6 ºC,
Solubility: Dissolution (54 g/l) (25 º C),
PSA: 17.82000
LogP: 1.12190

1-(2-Chloroethyl)-1H-imidazole Pricemore >>

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1-(2-Chloroethyl)-1H-imidazole Production Method

Production Method 1

1615-14-1

92952-84-6

Reaction Conditions

1.1 Reagents: Thionyl chloride

Reference

: Synthesis of aminoalkylbenzyl tert-butyl ketones

Montginoul, Claude; Richard, Marie Josee; Vigne, Christian; Giral, Louis, Annales Pharmaceutiques Francaises, 1985, 43(3), 249-55

Production Method 2

288-32-4

92952-84-6

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: 1,2-Dichloroethane ; 12 h, reflux

Reference

: The first bridged, bifunctional cyclopentadienyl-imidazolylidene ligand and complexes with titanium and zirconium

Mueller, Joern; Piotrowski, Ingo; von Chrzanowski, Lars, Zeitschrift fuer Naturforschung, 2007, 62(3), 467-474

Production Method 3

288-32-4

92952-84-6

Reaction Conditions

1.1 Reagents: Potassium carbonate , Potassium hydroxide

Reference

: Investigations on Ionic Liquids as Chiral Auxilaries

Aigner, Michaela, 2006, , ,

Production Method 4

288-32-4

92952-84-6

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ; rt

Reference

: Preparation of heteroaryl-substituted pyrazolo[1,5-a]pyridines as RET inhibitors, pharmaceutical compositions and uses thereof

, World Intellectual Property Organization, , ,

Production Method 5

288-32-4

92952-84-6

Reaction Conditions

1.1 Reagents: Potassium carbonate , Potassium hydroxide Catalysts: Tetrabutylammonium bromide ; 50 °C; 2 h, 50 °C

Reference

: Quinazoline derivative useful in treatment of cancer and its preparation

, World Intellectual Property Organization, , ,

Production Method 6

288-32-4

92952-84-6

Reaction Conditions

1.1 Reagents: Potassium carbonate , Potassium hydroxide Catalysts: Tetrabutylammonium fluoride ; 5 h, 45 - 50 °C

Reference

: Preparation of prodrugs of fused heterocyclic inhibitors of D-amino acid oxidase (DAAO).

, World Intellectual Property Organization, , ,

Production Method 7

288-32-4

92952-84-6

Reaction Conditions

1.1 Reagents: Sodium ethoxide Solvents: Ethanol ; 2 h, reflux

Reference

: Preparation of cyclic protein tyrosine kinase inhibitors

, World Intellectual Property Organization, , ,

Production Method 8

288-32-4

92952-84-6

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ; 15 h, 50 °C

Reference

: Preparation of pyrazolo[1,5-a]pyridine compounds as RET kinase inhibitor and used for prevention or treatment of RET-related diseases

, China, , ,

Production Method 9

288-32-4

92952-84-6

Reaction Conditions

1.1 Reagents: Potassium carbonate , Potassium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: 1,2-Dichloroethane ; 5 h, 50 °C

Reference

: Preparation of substituted 1H-benzo[d]imidazole compounds as CXCR4 inhibitors for treatment of cancer

, World Intellectual Property Organization, , ,

Production Method 10

288-32-4

92952-84-6

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Tetrabutylammonium bromide Solvents: Dichloromethane ; 5 h, rt

Reference

: Complex monomer of polyacid-polymerizable imidazolium salt compound

, Japan, , ,

Production Method 11

288-32-4

92952-84-6

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; 3 h, 35 °C
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

: Preparation of benzamide derivatives for treating and/or preventing sEH-mediated diseases

, China, , ,

Production Method 12

5587-42-8

92952-84-6

Reaction Conditions

1.1 Solvents: 1,2-Dichloroethane ; 3 d, rt

Reference

: Preparation of 5-alkylthio-7-[(4-arylbenzyl)amino]-1(2)H-pyrazolo[4,3-d]pyrimidines for the treatment of lymphoma

, Czech Republic, , ,

Production Method 13

288-32-4

92952-84-6

Reaction Conditions

1.1 Reagents: Potassium carbonate , Tetrabutylammonium bromide

Reference

: Palladium Complexes of Thio/Seleno-Ether Containing N-Heterocyclic Carbenes: Efficient and Reusable Catalyst for Regioselective C-H Bond Arylation

Bhatt, Ramprasad; Bhuvanesh, Nattamai; Sharma, Kamal Nayan ; Joshi, Hemant, European Journal of Inorganic Chemistry, 2020, 2020(6), 532-540

Production Method 14

5587-42-8

92952-84-6

Reaction Conditions

1.1 Solvents: 1,2-Dichloroethane ; 3 d, rt
1.2 Solvents: Water ; rt

Reference

: 3,5,7-Substituted Pyrazolo[4,3-d]pyrimidine Inhibitors of Cyclin-Dependent Kinases and Their Evaluation in Lymphoma Models

Jorda, Radek ; Havlicek, Libor; Sturc, Antonin; Tuskova, Diana; Daumova, Lenka; et al, Journal of Medicinal Chemistry, 2019, 62(9), 4606-4623

Production Method 15

288-32-4

92952-84-6

Reaction Conditions

1.1 Reagents: Potassium carbonate , Tetrabutylammonium chloride , Sodium hydroxide ; 3 h, 50 °C

Reference

: Synthesis and antiprotozoal activity of novel 2-{[2-(1H-imidazol-1-yl)ethyl]sulfanyl}-1H-benzimidazole derivatives

Perez-Villanueva, Jaime; Hernandez-Campos, Alicia; Yepez-Mulia, Lilian; Mendez-Cuesta, Carlos; Mendez-Lucio, Oscar; et al, Bioorganic & Medicinal Chemistry Letters, 2013, 23(14), 4221-4224

Production Method 16

288-32-4

92952-84-6

Reaction Conditions

1.1 Reagents: Sodium ethoxide Solvents: Ethanol ; 2 h, reflux

Reference

: Synergistic methods and compositions using insulin-like growth factor 1 receptor (IGF1R) inhibitors with additional kinase inhibitors for treating cancer

, United States, , ,

Production Method 17

288-32-4

92952-84-6

Reaction Conditions

1.1 Reagents: Sodium ethoxide Solvents: Ethanol ; 2 h, reflux

Reference

: Preparation of 5-thiazolecarboxamides as protein tyrosine kinase inhibitors

, United States, , ,

1-(2-Chloroethyl)-1H-imidazole Raw materials

1-(2-Chloroethyl)-1H-imidazole Preparation Products

1-(2-Chloroethyl)-1H-imidazole (92952-84-6)

1-(2-Chloroethyl)-1H-imidazole Suppliers

Amadis Chemical Company Limited

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(CAS:92952-84-6)1-(2-Chloroethyl)-1H-imidazole

Order Number:A844399

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:02

Price ($):464.0

Email:sales@amadischem.com

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Amadis Chemical Company Limited

(CAS:92952-84-6)1-(2-Chloroethyl)-1H-imidazole

Purity:99%

Quantity:25g

Price ($):464.0